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molecular formula C11H11NO3 B2491514 2-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile CAS No. 96729-80-5

2-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile

Cat. No. B2491514
CAS RN: 96729-80-5
M. Wt: 205.213
InChI Key: FNPUMVINNQFVCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07872014B2

Procedure details

To a mixture of [3,4-bis(methyloxy)phenyl]acetonitrile (2.0 g, 11 mmol) and ethyl formate (1.1 mL, 14 mmol) in ethanol (4 mL) was added a sodium ethoxide solution (21%, 8.4 mL, 23 mmol), and the resulting mixture was heated at reflux for 18 hours. After cooling to room temperature, it was poured into a mixture of ice-water (50 mL). This aqueous mixture was washed with dichloromethane (3×20 mL) then acidified to pH 1. The acidified mixture was extracted with ethyl acetate (3×30 mL). The combined extract was washed with aqueous sodium bicarbonate solution, brine, dried over sodium sulfate, filtered and concentrated to give 2-[3,4-bis(methyloxy)phenyl]-3-oxopropanenitrile as a brown oil (2.0 g, 9.8 mmol, 89% yield). MS (EI) for C11H11NO3: 206 (MH+).
Name
[3,4-bis(methyloxy)phenyl]acetonitrile
Quantity
2 g
Type
reactant
Reaction Step One
Name
ethyl formate
Quantity
1.1 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
4 mL
Type
solvent
Reaction Step One
Name
sodium ethoxide
Quantity
8.4 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
2-[3,4-bis(methyloxy)phenyl]-3-oxopropanenitrile
Yield
89%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH2:11][C:12]#[N:13])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10].[CH:14](OCC)=[O:15].[O-]CC.[Na+]>C(O)C>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:11]([CH:14]=[O:15])[C:12]#[N:13])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10] |f:2.3|

Inputs

Step One
Name
[3,4-bis(methyloxy)phenyl]acetonitrile
Quantity
2 g
Type
reactant
Smiles
COC=1C=C(C=CC1OC)CC#N
Name
ethyl formate
Quantity
1.1 mL
Type
reactant
Smiles
C(=O)OCC
Name
ethanol
Quantity
4 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
sodium ethoxide
Quantity
8.4 mL
Type
reactant
Smiles
[O-]CC.[Na+]
Step Three
[Compound]
Name
ice water
Quantity
50 mL
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the resulting mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 18 hours
Duration
18 h
WASH
Type
WASH
Details
This aqueous mixture was washed with dichloromethane (3×20 mL)
EXTRACTION
Type
EXTRACTION
Details
The acidified mixture was extracted with ethyl acetate (3×30 mL)
EXTRACTION
Type
EXTRACTION
Details
The combined extract
WASH
Type
WASH
Details
was washed with aqueous sodium bicarbonate solution, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
2-[3,4-bis(methyloxy)phenyl]-3-oxopropanenitrile
Type
product
Smiles
COC=1C=C(C=CC1OC)C(C#N)C=O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 9.8 mmol
AMOUNT: MASS 2 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 89.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.